Siramesine Fumarate Salt
Siramesine Fumarate Salt
Siramesine is an agonist of the sigma-2 (σ2) receptor (IC50 = 0.19 nM). It is selective for σ2 over σ1 (IC50 = 17 nM) and related receptors and transporters. Siramesine is anxiolytic without inducing sedation or impairing motor coordination in animal studies. It is known to induce the death of cancer cells in vitro by destabilizing lysosomes, although it has also been shown to destabilize mitochondria and, with lapatinib (Item No. 11493), induce ferroptosis.
Brand Name:
Vulcanchem
CAS No.:
163630-79-3
VCID:
VC0163184
InChI:
InChI=1S/C30H31FN2O.C4H4O4/c31-25-12-14-26(15-13-25)33-21-23(27-9-2-4-11-29(27)33)7-5-6-18-32-19-16-30(17-20-32)28-10-3-1-8-24(28)22-34-30;5-3(6)1-2-4(7)8/h1-4,8-15,21H,5-7,16-20,22H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
C1CN(CCC12C3=CC=CC=C3CO2)CCCCC4=CN(C5=CC=CC=C54)C6=CC=C(C=C6)F.C(=CC(=O)O)C(=O)O
Molecular Formula:
C34H35FN2O5
Molecular Weight:
570.6 g/mol
Siramesine Fumarate Salt
CAS No.: 163630-79-3
Reference Standards
VCID: VC0163184
Molecular Formula: C34H35FN2O5
Molecular Weight: 570.6 g/mol
| CAS No. | 163630-79-3 |
|---|---|
| Product Name | Siramesine Fumarate Salt |
| Molecular Formula | C34H35FN2O5 |
| Molecular Weight | 570.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;1'-[4-[1-(4-fluorophenyl)indol-3-yl]butyl]spiro[1H-2-benzofuran-3,4'-piperidine] |
| Standard InChI | InChI=1S/C30H31FN2O.C4H4O4/c31-25-12-14-26(15-13-25)33-21-23(27-9-2-4-11-29(27)33)7-5-6-18-32-19-16-30(17-20-32)28-10-3-1-8-24(28)22-34-30;5-3(6)1-2-4(7)8/h1-4,8-15,21H,5-7,16-20,22H2;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | VONJQLKJOYOVBE-WLHGVMLRSA-N |
| Isomeric SMILES | C1CN(CCC12C3=CC=CC=C3CO2)CCCCC4=CN(C5=CC=CC=C54)C6=CC=C(C=C6)F.C(=C/C(=O)O)\C(=O)O |
| SMILES | C1CN(CCC12C3=CC=CC=C3CO2)CCCCC4=CN(C5=CC=CC=C54)C6=CC=C(C=C6)F.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CN(CCC12C3=CC=CC=C3CO2)CCCCC4=CN(C5=CC=CC=C54)C6=CC=C(C=C6)F.C(=CC(=O)O)C(=O)O |
| Description | Siramesine is an agonist of the sigma-2 (σ2) receptor (IC50 = 0.19 nM). It is selective for σ2 over σ1 (IC50 = 17 nM) and related receptors and transporters. Siramesine is anxiolytic without inducing sedation or impairing motor coordination in animal studies. It is known to induce the death of cancer cells in vitro by destabilizing lysosomes, although it has also been shown to destabilize mitochondria and, with lapatinib (Item No. 11493), induce ferroptosis. |
| Synonyms | Lu 28-179 |
| Reference | 1.Sánchez, C.,Arnt, J.,Costall, B., et al. The selective σ2-ligand Lu 28-179 has potent anxiolytic-like effects in rodents. J. Pharmacol. Exp. Ther. 283(3), 1323-1332 (1997). |
| PubChem Compound | 9829525 |
| Last Modified | Nov 11 2021 |
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